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Compound of Interest

Compound Name:
2-Azido-1-(2-

hydroxyphenyl)ethanone

Cat. No.: B1659684 Get Quote

Essential Safety and Handling of 2-Azido-1-(2-
hydroxyphenyl)ethanone
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

2-Azido-1-(2-hydroxyphenyl)ethanone. The following procedures are designed to ensure the

safe execution of experimental work by minimizing risks associated with this energetic and

potentially hazardous compound.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 2-Azido-1-(2-hydroxyphenyl)ethanone is not

readily available, the presence of the azido functional group classifies it as a potentially

explosive and toxic substance. The parent compound, 2-Hydroxyacetophenone, is known to

cause skin, eye, and respiratory irritation[1][2][3]. Therefore, handling requires stringent safety

measures.

Primary Hazards:

Explosive Potential: Organic azides can be sensitive to shock, friction, heat, and light,

leading to violent decomposition[4].
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Toxicity: Azido compounds are generally toxic[4]. Ingestion or inhalation can be harmful[3][5].

Formation of Hydrazoic Acid: Contact with acids can produce highly toxic and explosive

hydrazoic acid[4].

Formation of Metal Azides: Contact with certain metals (e.g., copper, lead, brass) can form

highly sensitive and explosive metal azides[4].

Irritation: The parent molecule suggests a risk of skin, eye, and respiratory irritation[1][2][6].

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory.

PPE Category Specification

Hand Protection

Double gloving: Nitrile gloves as an outer layer,

with Silver Shield® gloves underneath for

enhanced protection against toxic

compounds[5].

Eye Protection

Chemical splash goggles are required. A face

shield should be worn over the goggles,

especially when working with larger

quantities[7].

Body Protection

A flame-resistant lab coat must be worn. An

apron can provide additional protection against

splashes[7].

Respiratory Protection

Work must be conducted in a certified chemical

fume hood. For emergencies or large-scale

work, a NIOSH-approved respirator may be

necessary[6][7].

Additional Protection

A blast shield must be positioned between the

user and the experimental setup within the fume

hood[5].
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Safe Handling and Operational Plan
Engineering Controls:

All work must be performed in a certified chemical fume hood with a face velocity between

80 and 120 feet per minute[7].

A blast shield is mandatory for all operations involving this compound[5].

Ensure an eyewash station and safety shower are immediately accessible[8].

Step-by-Step Handling Protocol:

Preparation:

Before starting, review this protocol and the general safety guidelines for handling azido

compounds[4][5].

Ensure the work area in the fume hood is clean and free of incompatible materials,

especially acids and metals[4][5].

Use only plastic or ceramic spatulas and scrapers to handle the solid compound[5]. Avoid

metal utensils[4].

Glassware should be free of scratches and ground glass joints should be avoided if

possible to minimize friction[5].

Weighing and Transfer:

Weigh the minimum quantity of the compound required for the experiment.

Perform all transfers within the fume hood, behind a blast shield.

Avoid any actions that could cause friction or shock, such as scraping vigorously.

Reaction Setup:
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If dissolving the compound, add the solvent slowly. Avoid halogenated solvents like

dichloromethane or chloroform[4].

If heating is required, use a controlled heating mantle and monitor the temperature

carefully. Avoid rapid heating.

Store the compound below room temperature and away from light when not in use[4].

Disposal Plan
Azide-containing waste is considered hazardous and must be disposed of properly. Never

dispose of azides down the drain[5].

Waste Stream Collection and Labeling Disposal Procedure

Solid Waste

Collect in a designated,

labeled, and sealed container.

The container should be

plastic.

Dispose of through your

institution's Environmental

Health & Safety (EH&S) office

as hazardous waste[5].

Liquid Waste (Organic

Solvents)

Collect in a designated,

labeled, and sealed waste

container. Do not mix with

acidic waste.

Dispose of through your

institution's EH&S office.

Contaminated Materials

Gloves, weighing paper, and

other contaminated items

should be collected in a

separate, sealed bag within

the fume hood.

Dispose of as hazardous

waste through EH&S.

Decontamination:

Clean any spills immediately with appropriate materials (e.g., absorbent pads for liquids).

Decontaminate the work area thoroughly after each use.

Wash hands and any exposed skin thoroughly after handling the compound[6][8].
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Emergency Procedures
Emergency Situation Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing[6][8]. Seek

medical attention[2].

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, also under the

eyelids[6][8]. Seek immediate medical attention.

Inhalation

Move the individual to fresh air immediately[2]

[8]. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration. Seek

immediate medical attention[5].

Ingestion
Do NOT induce vomiting. Rinse mouth with

water[5][8]. Seek immediate medical attention.

Spill

Alert others in the vicinity. If the spill is large or

you are not trained to handle it, evacuate the

area and contact EH&S. For small spills, use

appropriate absorbent material, collect in a

sealed container, and dispose of as hazardous

waste.

Workflow for Safe Handling and Disposal
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Caption: Workflow for the safe handling and disposal of 2-Azido-1-(2-
hydroxyphenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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